2-Cyclopropyl-5-(2-pyrrolidinyl)-1,3,4-oxadiazole dihydrochloride

• IUPAC Name: 2-cyclopropyl-5-pyrrolidin-2-yl-1,3,4-oxadiazole;dihydrochloride
• InChI: InChI=1S/C9H13N3O.2ClH/c1-2-7(10-5-1)9-12-11-8(13-9)6-3-4-6;;/h6-7,10H,1-5H2;2*1H
• InChI Key: ZLIATRRMCOPKFC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C2=NN=C(O2)C3CC3.Cl.Cl
• Molecular Formula: C9H15Cl2N3O
• Molecular Weight: 252.14 g/mol

Description

2-Cyclopropyl-5-(2-pyrrolidinyl)-1,3,4-oxadiazole dihydrochloride (CPD) is a synthetic compound that has been widely studied in the scientific community due to its potential applications in various fields. CPD is a cyclic molecule that contains both an oxadiazole ring and a cyclopropyl group, and is composed of two nitrogen atoms, two oxygen atoms, and one carbon atom. CPD has been studied for its potential use in pharmaceuticals, biochemistry, and other scientific applications.

Mechanism of Action

The exact mechanism of action of 2-Cyclopropyl-5-(2-pyrrolidinyl)-1,3,4-oxadiazole dihydrochloride is not fully understood, however, it is believed that this compound binds to proteins and enzymes, altering their structure and function. Additionally, this compound has been shown to interact with cell membranes, altering their permeability and allowing drugs to be more effectively delivered to targeted tissues or organs.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively. This compound has been shown to interact with proteins and enzymes, altering their structure and function. Additionally, this compound has been shown to interact with cell membranes, altering their permeability and allowing drugs to be more effectively delivered to targeted tissues or organs. This compound has also been shown to have anti-inflammatory, anti-bacterial, and anti-fungal properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Cyclopropyl-5-(2-pyrrolidinyl)-1,3,4-oxadiazole dihydrochloride in lab experiments include its low cost, ease of synthesis, and ability to interact with proteins and enzymes. Additionally, this compound can be used to target specific tissues or organs, allowing for more effective drug delivery. However, this compound has some limitations for lab experiments, such as its potential to cause adverse effects in humans and animals, as well as its potential to interact with other compounds.

Future Directions

The future directions for 2-Cyclopropyl-5-(2-pyrrolidinyl)-1,3,4-oxadiazole dihydrochloride research include further studies of its potential use in drug delivery systems, as well as its potential to interact with proteins and enzymes. Additionally, further studies of this compound's biochemical and physiological effects are needed, as well as its potential to be used in chemical synthesis and organic reactions. Finally, further research is needed to identify any potential adverse effects of this compound in humans and animals.

Scientific Research Applications

2-Cyclopropyl-5-(2-pyrrolidinyl)-1,3,4-oxadiazole dihydrochloride has been studied for its potential applications in pharmaceuticals, biochemistry, and other scientific applications. In the pharmaceutical industry, this compound has been studied for its potential use as a drug delivery system for targeting specific tissues or organs. In biochemistry, this compound has been studied for its ability to interact with proteins and enzymes, as well as its potential to be used as a drug delivery system. Additionally, this compound has been studied for its potential use in chemical synthesis, as a catalyst for organic reactions, and as a reagent for the production of other compounds.